Cas no 1267323-38-5 (1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde)
1267323-38-5 structure
Product Name:1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
CAS No:1267323-38-5
MF:C13H15N3O
MW:229.277702569962
CID:5794370
PubChem ID:82203011
Update Time:2023-12-26
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1267323-38-5
- 1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
- EN300-1610468
-
- Inchi： 1S/C13H15N3O/c1-2-6-13-12(10-17)14-15-16(13)9-11-7-4-3-5-8-11/h3-5,7-8,10H,2,6,9H2,1H3
- InChI Key： UPWICGLTHHRSQW-UHFFFAOYSA-N
- SMILES： O=CC1=C(CCC)N(CC2C=CC=CC=2)N=N1
Computed Properties
- Exact Mass: 229.121512110g/mol
- Monoisotopic Mass: 229.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 47.8Ų
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1610468-0.05g |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 0.05g |
$1368.0 | 2023-06-04 | ||
| Enamine | EN300-1610468-0.1g |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 0.1g |
$1433.0 | 2023-06-04 | ||
| Enamine | EN300-1610468-0.25g |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 0.25g |
$1498.0 | 2023-06-04 | ||
| Enamine | EN300-1610468-0.5g |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 0.5g |
$1563.0 | 2023-06-04 | ||
| Enamine | EN300-1610468-1.0g |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 1g |
$1629.0 | 2023-06-04 | ||
| Enamine | EN300-1610468-2.5g |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 2.5g |
$3191.0 | 2023-06-04 | ||
| Enamine | EN300-1610468-5.0g |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 5g |
$4722.0 | 2023-06-04 | ||
| Enamine | EN300-1610468-10.0g |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 10g |
$7004.0 | 2023-06-04 | ||
| Enamine | EN300-1610468-50mg |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 50mg |
$1368.0 | 2023-09-23 | ||
| Enamine | EN300-1610468-100mg |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 100mg |
$1433.0 | 2023-09-23 |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
1267323-38-5 (1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
